Cas no 56969-69-8 (Benz[c]acridine, 5,6,7-trimethyl-)

Benz[c]acridine, 5,6,7-trimethyl- structure
56969-69-8 structure
Product name:Benz[c]acridine, 5,6,7-trimethyl-
CAS No:56969-69-8
MF:C20H17N
MW:271.35568
CID:335642
PubChem ID:15618569

Benz[c]acridine, 5,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine, 5,6,7-trimethyl-
    • 5,6,7-trimethylbenzo[c]acridine
    • 56969-69-8
    • DTXSID20575806
    • Inchi: InChI=1S/C20H17N/c1-12-13(2)19-14(3)16-9-6-7-11-18(16)21-20(19)17-10-5-4-8-15(12)17/h4-11H,1-3H3
    • InChI Key: WJPYCMSRQAFZST-UHFFFAOYSA-N
    • SMILES: CC1C2C=CC=CC=2C2=C(C(C)=C3C(=N2)C=CC=C3)C=1C

Computed Properties

  • Exact Mass: 271.136099547g/mol
  • Monoisotopic Mass: 271.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 12.9Ų

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